Cas no 2090418-29-2 (6-(1-Phenylethyl)pyrimidin-4-ol)

• Product Name: 6-(1-Phenylethyl)pyrimidin-4-ol
• CAS No: 2090418-29-2
• MF: C₁₂H₁₂N₂O
• MW: 200.236482620239
• CID: 5044811
• Update Time: 2025-06-13

6-(1-Phenylethyl)pyrimidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 6-(1-phenylethyl)pyrimidin-4-ol
• 4-(1-phenylethyl)-1H-pyrimidin-6-one
• 6-(1-Phenylethyl)pyrimidin-4-ol

• Inchi： 1S/C12H12N2O/c1-9(10-5-3-2-4-6-10)11-7-12(15)14-8-13-11/h2-9H,1H3,(H,13,14,15)
• InChI Key： RFUQYHXUTMHSBF-UHFFFAOYSA-N
• SMILES： O=C1C=C(C(C)C2C=CC=CC=2)N=CN1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 301
• XLogP3: 1.5
• Topological Polar Surface Area: 41.5

Additional information on 6-(1-Phenylethyl)pyrimidin-4-ol

Comprehensive Overview of 6-(1-Phenylethyl)pyrimidin-4-ol (CAS No. 2090418-29-2): Properties, Applications, and Research Insights

6-(1-Phenylethyl)pyrimidin-4-ol (CAS No. 2090418-29-2) is a specialized pyrimidine derivative that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This compound, characterized by a phenylethyl substitution at the 6-position of the pyrimidin-4-ol core, serves as a versatile intermediate in drug discovery. Its molecular formula, C₁₂H₁₂N₂O, and distinct heterocyclic scaffold make it a subject of interest for researchers exploring kinase inhibitors, anti-inflammatory agents, and central nervous system (CNS) modulators.

In recent years, the demand for small-molecule therapeutics has surged, driven by advancements in precision medicine and targeted drug delivery. 6-(1-Phenylethyl)pyrimidin-4-ol aligns with these trends, as its bioisosteric properties enable it to mimic endogenous molecules, enhancing binding affinity to biological targets. Studies highlight its role in modulating enzyme activity, particularly in pathways related to cell proliferation and apoptosis, making it relevant for oncology research. Additionally, its lipophilic nature improves membrane permeability, a critical factor in blood-brain barrier (BBB) penetration—a hot topic in neurodegenerative disease drug development.

The synthesis of 6-(1-Phenylethyl)pyrimidin-4-ol typically involves multistep organic reactions, including condensation and cyclization techniques, with yields optimized through catalytic methods. Researchers frequently employ high-performance liquid chromatography (HPLC) for purification, ensuring >95% purity for preclinical studies. Analytical characterization via nuclear magnetic resonance (NMR) and mass spectrometry (MS) confirms its structural integrity, while X-ray crystallography provides insights into its three-dimensional conformation—a key consideration for structure-activity relationship (SAR) studies.

Beyond pharmaceuticals, 6-(1-Phenylethyl)pyrimidin-4-ol finds utility in material science, where its aromatic system contributes to the design of organic semiconductors and luminescent materials. This dual applicability underscores its interdisciplinary value. Environmental considerations are also addressed, as modern synthetic routes prioritize green chemistry principles, reducing waste through atom-economical processes—a response to growing industry focus on sustainable synthesis.

Frequently searched questions about this compound include: "What are the biological targets of 6-(1-Phenylethyl)pyrimidin-4-ol?" and "How does its stereochemistry influence potency?" Current literature suggests its interaction with protein kinases and G-protein-coupled receptors (GPCRs), with enantiomeric forms exhibiting differential activity—a nuance critical for chiral drug design. As AI-driven virtual screening accelerates hit identification, compounds like 6-(1-Phenylethyl)pyrimidin-4-ol are increasingly profiled in in silico libraries.

In conclusion, 6-(1-Phenylethyl)pyrimidin-4-ol (CAS No. 2090418-29-2) exemplifies the convergence of medicinal chemistry and cutting-edge technology. Its adaptability across therapeutic domains and compatibility with high-throughput screening platforms position it as a valuable asset in addressing unmet medical needs, from cancer immunotherapy to neuroprotection. Ongoing research continues to unravel its full potential, solidifying its status as a promising pharmacophore in modern drug discovery.